1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-amine;hydrochloride

• IUPAC Name: 1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-amine;hydrochloride
• InChI: InChI=1S/C9H15NO.ClH/c1-7-5-8(10,6-7)9(11-7)3-2-4-9;/h2-6,10H2,1H3;1H
• InChI Key: WFBDQQWDCYJBAU-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C3(O2)CCC3)N.Cl
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol

Description

The compound “1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,1’-cyclobutane]-4-amine;hydrochloride” is a complex organic molecule. It contains a spirocyclic structure, which is a type of compound where two rings share a single atom. The molecule also contains a bicyclo[2.1.1]hexane moiety, which is a type of bicyclic compound (a molecule with two fused rings) with three carbon atoms in each ring.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various types of chemical reactions. The exact synthetic route would depend on the specific functional groups present in the molecule and their reactivity. The synthesis could potentially involve methods such as photochemical [2+2] cycloaddition.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a spirocyclic structure and a bicyclo[2.1.1]hexane moiety. The exact three-dimensional structure would depend on the specific arrangement of these components and the presence of any additional functional groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the amine group (-NH2) is typically a reactive site in organic molecules and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antifungal Agents

• . Specifically, incorporating the 1,2-disubstituted bicyclo[2.1.1]hexane core into the structure of fungicides such as boscalid (BASF), bixafen (Bayer CS), and fluxapyroxad (BASF) resulted in patent-free analogs with potent antifungal activity. These analogs exhibit high efficacy against fungal pathogens, making them valuable candidates for crop protection.

Bioisosteres in Drug Design

• The compound’s spirocyclic structure makes it an interesting bioisostere for aromatic rings. Researchers have successfully incorporated 2-oxabicyclo[2.1.1]hexanes (including our compound) into the structure of various drugs and agrochemicals. .

Water Solubility Enhancement

• Replacement of the phenyl ring in marketed agrochemicals (such as fluxapyroxad and boscalid) with 2-oxabicyclo[2.1.1]hexanes significantly enhances water solubility while maintaining bioactivity. .

Future Directions

The future research directions for this compound could include further exploration of its synthesis, reactivity, and potential applications. This could involve developing more efficient synthetic routes, studying its reactivity under various conditions, and exploring its potential uses in areas like medicine or materials science.